N-(cyclopropylmethyl)-N-[(4-methylmorpholin-2-yl)methyl]-2-(2-oxopyrrolidin-1-yl)acetamide

• IUPAC Name: N-(cyclopropylmethyl)-N-[(4-methylmorpholin-2-yl)methyl]-2-(2-oxopyrrolidin-1-yl)acetamide
• InChI: InChI=1S/C16H27N3O3/c1-17-7-8-22-14(10-17)11-19(9-13-4-5-13)16(21)12-18-6-2-3-15(18)20/h13-14H,2-12H2,1H3
• InChI Key: WFSJDHWUVXKYDQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCOC(C1)CN(CC2CC2)C(=O)CN3CCCC3=O
• Molecular Formula: C16H27N3O3
• Molecular Weight: 309.40 g/mol

Description

N-(cyclopropylmethyl)-N-[(4-methylmorpholin-2-yl)methyl]-2-(2-oxopyrrolidin-1-yl)acetamide is a complex organic compound with potential applications in various scientific fields. This compound is characterized by its unique structure, which includes a cyclopropylmethyl group, a morpholine ring, and a pyrrolidinone moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(cyclopropylmethyl)-N-[(4-methylmorpholin-2-yl)methyl]-2-(2-oxopyrrolidin-1-yl)acetamide typically involves multiple steps. The process begins with the preparation of the cyclopropylmethylamine, which is then reacted with 4-methylmorpholine. The resulting intermediate is further reacted with 2-oxopyrrolidine-1-acetic acid under specific conditions to yield the final product. The reaction conditions often include controlled temperatures, specific solvents, and catalysts to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to optimize efficiency and scalability. The use of automated systems for monitoring and controlling reaction parameters is crucial to maintain consistency and quality.

Chemical Reactions Analysis

Types of Reactions

N-(cyclopropylmethyl)-N-[(4-methylmorpholin-2-yl)methyl]-2-(2-oxopyrrolidin-1-yl)acetamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the morpholine ring and the pyrrolidinone moiety.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

N-(cyclopropylmethyl)-N-[(4-methylmorpholin-2-yl)methyl]-2-(2-oxopyrrolidin-1-yl)acetamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its pharmacological properties, including potential therapeutic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(cyclopropylmethyl)-N-[(4-methylmorpholin-2-yl)methyl]-2-(2-oxopyrrolidin-1-yl)acetamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the context of its use.

Comparison with Similar Compounds

Similar Compounds

• Bromomethyl methyl ether
• 3-Methoxyphenylboronic acid

Uniqueness

N-(cyclopropylmethyl)-N-[(4-methylmorpholin-2-yl)methyl]-2-(2-oxopyrrolidin-1-yl)acetamide stands out due to its unique combination of functional groups, which confer specific chemical reactivity and biological activity